Cas no 874494-82-3 (2,4-Pyrimidinediamine,5-ethoxy-)

• Product Name: 2,4-Pyrimidinediamine,5-ethoxy-
• CAS No: 874494-82-3
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 709698
• PubChem ID: 76851468
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-ethoxy-
• Pyrimidine, 2,4-diamino-5-ethoxy- (5CI)
• 874494-82-3
• 5-Ethoxypyrimidine-2,4-diamine

• Inchi： 1S/C6H10N4O/c1-2-11-4-3-9-6(8)10-5(4)7/h3H,2H2,1H3,(H4,7,8,9,10)
• InChI Key： BQKLLDSOMOBSDF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=C(N)N=C1N

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: -0.2